9-ethyl-3-{[4-(3-methoxyphenyl)-1-piperazinyl]methyl}-9H-carbazole

• IUPAC Name: 9-ethyl-3-[[4-(3-methoxyphenyl)piperazin-1-yl]methyl]carbazole
• InChI: InChI=1S/C26H29N3O/c1-3-29-25-10-5-4-9-23(25)24-17-20(11-12-26(24)29)19-27-13-15-28(16-14-27)21-7-6-8-22(18-21)30-2/h4-12,17-18H,3,13-16,19H2,1-2H3
• InChI Key: ZEKGDSWHPYSPLN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN3CCN(CC3)C4=CC(=CC=C4)OC)C5=CC=CC=C51
• Molecular Formula: C26H29N3O
• Molecular Weight: 399.5 g/mol

Description

9-ethyl-3-{[4-(3-methoxyphenyl)-1-piperazinyl]methyl}-9H-carbazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as UNC0638 and is a potent inhibitor of the histone H3 lysine 9 (H3K9) methyltransferase G9a.

Mechanism of Action

UNC0638 exerts its therapeutic effects by inhibiting the activity of G9a, which is a histone methyltransferase enzyme that plays a critical role in the regulation of gene expression. G9a catalyzes the methylation of histone H3 at lysine 9, which leads to the repression of gene expression. UNC0638 inhibits the activity of G9a by binding to its active site, thereby preventing the methylation of histone H3 at lysine 9 and promoting the expression of genes that are normally repressed.
Biochemical and Physiological Effects:
UNC0638 has been shown to have several biochemical and physiological effects in various disease models. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and promote cell differentiation. UNC0638 has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

UNC0638 has several advantages for use in laboratory experiments. It is a highly potent and specific inhibitor of G9a, which makes it an ideal tool for studying the role of G9a in various disease models. However, UNC0638 has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on UNC0638. One area of research is the development of more potent and selective inhibitors of G9a. Another area of research is the identification of novel disease targets for UNC0638, particularly in the field of neurodegenerative diseases. Additionally, the potential use of UNC0638 in combination with other drugs for the treatment of cancer and other diseases is an area of active research.

Synthesis Methods

UNC0638 can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and solvents, including tert-butylamine, chloroform, and methanol. The final product is obtained after several purification steps, including column chromatography and recrystallization.

Scientific Research Applications

UNC0638 has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to be a potent inhibitor of G9a, which is a key enzyme involved in the regulation of gene expression. UNC0638 has been shown to be effective in the treatment of various cancer types, including breast cancer, lung cancer, and leukemia. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.